An In-Depth Technical Guide to 10-Acetamidodecanoic Acid
An In-Depth Technical Guide to 10-Acetamidodecanoic Acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
10-Acetamidodecanoic acid is a fascinating, yet under-documented, medium-chain fatty acid derivative. As a member of the N-acyl amino acid family, it holds potential for significant biological activity, tapping into the rich and complex signaling pathways governed by this class of molecules. This guide provides a comprehensive overview of the known and predicted chemical properties of 10-acetamidodecanoic acid, detailed experimental protocols for its synthesis and characterization, and an exploration of its potential biological significance within the broader context of N-acyl amino acids. Due to the limited availability of direct experimental data, this paper combines established knowledge of related compounds with predictive models to offer a thorough technical resource for researchers.
Core Chemical Properties
Table 1: Predicted Physicochemical Properties of 10-Acetamidodecanoic Acid
| Property | Predicted Value | Notes |
| Molecular Formula | C12H23NO3 | Based on chemical structure. |
| Molecular Weight | 229.32 g/mol | Calculated from the molecular formula. |
| IUPAC Name | 10-acetamidodecanoic acid | |
| Melting Point | Not available | Expected to be a solid at room temperature. |
| Boiling Point | Not available | Likely to decompose before boiling at atmospheric pressure. |
| Solubility | Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and DMSO. | Based on the properties of similar N-acyl amino acids. |
| pKa | ~4-5 | The carboxylic acid proton is expected to have a pKa in this range, typical for fatty acids. |
| LogP | ~3.5 | Estimated based on its structure, indicating moderate lipophilicity. |
Experimental Protocols
Synthesis of 10-Acetamidodecanoic Acid
The synthesis of 10-acetamidodecanoic acid can be readily achieved through the N-acetylation of its precursor, 10-aminodecanoic acid. A general and effective method involves the use of acetic anhydride under basic conditions.[1][2][3]
Materials:
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10-Aminodecanoic acid
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Acetic anhydride
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Sodium bicarbonate (NaHCO3) or another suitable base
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Deionized water
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Hydrochloric acid (HCl) for acidification
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Ethyl acetate or other suitable organic solvent for extraction
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Anhydrous sodium sulfate or magnesium sulfate for drying
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Silica gel for column chromatography
Procedure:
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Dissolution: Dissolve 1 equivalent of 10-aminodecanoic acid in an aqueous solution of sodium bicarbonate (approximately 2-3 equivalents). The solution should be stirred until the amino acid is fully dissolved.
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Acetylation: Cool the solution in an ice bath. Slowly add a slight excess (1.1-1.2 equivalents) of acetic anhydride dropwise while maintaining vigorous stirring. The pH of the reaction mixture should be monitored and maintained in the basic range (pH 8-9) by the addition of more base if necessary.
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Reaction Monitoring: Allow the reaction to proceed for several hours at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Acidification: Once the reaction is complete, cool the mixture in an ice bath and carefully acidify to a pH of approximately 2-3 with dilute hydrochloric acid. This will protonate the carboxylic acid and precipitate the product.
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Extraction: Extract the product from the aqueous solution using a suitable organic solvent, such as ethyl acetate. The organic layers are then combined.
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Washing and Drying: Wash the combined organic layers with brine, and then dry over anhydrous sodium sulfate or magnesium sulfate.
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Purification: Filter to remove the drying agent and concentrate the solvent under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization or silica gel column chromatography.[4]
Diagram 1: Synthesis Workflow for 10-Acetamidodecanoic Acid
References
- 1. DE19546533A1 - Process for the preparation of N-acetyl-D, L-alpha-aminocarboxylic acids - Google Patents [patents.google.com]
- 2. researchgate.net [researchgate.net]
- 3. ias.ac.in [ias.ac.in]
- 4. Isolation of Acetylated and Unmodified Protein N-Terminal Peptides by Strong Cation Exchange Chromatographic Separation of TrypN-Digested Peptides - PMC [pmc.ncbi.nlm.nih.gov]
